Cas no 1805575-39-6 (2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde)

• Product Name: 2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde
• CAS No: 1805575-39-6
• MF: C₁₀H₆F₆O
• MW: 256.144464015961
• CID: 5008985
• Update Time: 2025-05-19

2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde

• Inchi： 1S/C10H6F6O/c1-5-7(9(11,12)13)3-2-6(4-17)8(5)10(14,15)16/h2-4H,1H3
• InChI Key： BTYTYPOLTBDZST-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC=C(C(F)(F)F)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde

Introduction to 2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde (CAS No. 1805575-39-6)

2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1805575-39-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzene ring substituted with various functional groups. The structural features of 2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde make it a valuable intermediate in the synthesis of more complex molecules, particularly those with potential biological activity.

The molecular structure of this compound consists of a benzene ring substituted with a methyl group at the 3-position and two trifluoromethyl groups at the 2- and 4-positions. Additionally, the presence of an aldehyde group (CHO) at the 1-position contributes to its reactivity and utility in synthetic chemistry. The introduction of multiple fluorine atoms significantly influences the electronic properties and metabolic stability of the molecule, making it an attractive candidate for further derivatization and functionalization.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced lipophilicity, metabolic stability, and binding affinity to biological targets. 2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde is no exception and has been explored in various contexts, including drug discovery and material science. Its unique structural motifs have made it a promising building block for the development of novel therapeutics targeting a range of diseases.

One of the most compelling aspects of 2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde is its role as a precursor in the synthesis of biologically active molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The trifluoromethyl groups enhance the binding affinity of these inhibitors by improving their hydrophobicity and reducing susceptibility to metabolic degradation. This has led to several promising candidates entering preclinical development for conditions such as arthritis and other inflammatory disorders.

Moreover, the aldehyde functionality in 2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde allows for further chemical modification through condensation reactions with various nucleophiles. This versatility has been exploited in the synthesis of heterocyclic compounds, which are known for their diverse biological activities. For example, researchers have incorporated this aldehyde into scaffolds mimicking natural products with known pharmacological effects. Such derivatives have shown potential as antimicrobial agents and kinase inhibitors.

The agrochemical industry has also benefited from the utility of 2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde as an intermediate. Fluorinated compounds are often more resistant to degradation by environmental factors, making them ideal for use in crop protection chemicals. Derivatives of this compound have been investigated as potential herbicides and fungicides, offering improved efficacy and environmental stability compared to traditional analogs.

From a synthetic chemistry perspective, 2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde serves as a valuable tool for exploring new reaction pathways and methodologies. The combination of electronic effects from the trifluoromethyl groups and steric hindrance from the methyl group provides unique challenges and opportunities for chemists seeking to develop efficient synthetic routes. Recent advances in catalytic processes have enabled more streamlined preparations of this compound, making it more accessible for industrial applications.

In conclusion, 2,4-Bis(trifluoromethyl)-3-methylbenzaldehyde (CAS No. 1805575-39-6) represents a fascinating compound with broad utility across multiple scientific disciplines. Its structural features contribute to its reactivity and biological relevance, making it an indispensable intermediate in pharmaceutical research. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand further, driving innovation in drug discovery and material science.